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Compound Name: 4-Mercaptopyridine

Cat. No.: B010438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Mercaptopyridine (also known as pyridine-4-thiol) is a heterocyclic thiol compound utilized

in various research and development applications, including as a building block in the synthesis

of pharmaceuticals and as a component in the development of novel materials. Its reactivity

and specific chemical properties necessitate a thorough understanding of its potential hazards

and the implementation of rigorous safety protocols. This guide provides an in-depth overview

of the safety and handling precautions for 4-Mercaptopyridine, tailored for laboratory and drug

development environments. All quantitative data is summarized for clarity, and detailed

procedural outlines are provided for key safety measures.

Hazard Identification and Classification
4-Mercaptopyridine is classified as a hazardous substance. The primary hazards are

associated with its irritant properties.[1][2][3] It is crucial to understand these hazards to

implement appropriate safety measures.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]
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H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][3]

Pictograms:

Exclamation Mark

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Mercaptopyridine is presented in

the table below. This information is critical for safe storage and handling.

Property Value Source

CAS Number 4556-23-4 [3](--INVALID-LINK--)

Molecular Formula C5H5NS [3](--INVALID-LINK--)

Molecular Weight 111.16 g/mol [3](--INVALID-LINK--)

Appearance
Yellow to light yellow

crystalline powder
[4](--INVALID-LINK--)

Odor Stench [3](--INVALID-LINK--)

Melting Point 182 - 189 °C (359.6 - 372.2 °F) [3](--INVALID-LINK--)

Boiling Point No data available [3](--INVALID-LINK--)

Flash Point Not applicable [2](--INVALID-LINK--)

Solubility Slightly soluble in water [3](--INVALID-LINK--)

Toxicological Data
Understanding the toxicity of 4-Mercaptopyridine is fundamental to assessing its risk. The

available quantitative toxicological data is limited but provides a key insight into its acute

toxicity.
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Parameter Value Species Route Source

LD50 (Lethal

Dose, 50%)
178 mg/kg Mouse Intravenous

[5](--INVALID-

LINK--)

Exposure Limits
Occupational exposure limits for 4-Mercaptopyridine have not been established by major

regulatory bodies.[1][3] In the absence of defined limits, it is imperative to minimize exposure to

the lowest achievable level through engineering controls, administrative controls, and personal

protective equipment.

Organization Limit Value

OSHA (PEL) Not available N/A

NIOSH (REL) Not available N/A

ACGIH (TLV) Not available N/A

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is essential when working with 4-Mercaptopyridine
to ensure the safety of all personnel.

Personal Protective Equipment (PPE) Selection
The following table outlines the recommended PPE for handling 4-Mercaptopyridine. The

selection should be based on a thorough risk assessment of the specific procedures being

performed.
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Body Part Recommended PPE
Specifications and
Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

As per OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3] Protects

against dust particles and

splashes.

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber). Lab coat.

Consult glove manufacturer's

specifications for chemical

compatibility and breakthrough

times. A lab coat should be

worn to protect street clothing

and skin from contamination.

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3] If engineering controls

are not sufficient, a NIOSH-

approved N95 dust mask or

higher level of respiratory

protection may be required.

Spill Cleanup Procedure
In the event of a spill, a prompt and appropriate response is crucial to mitigate exposure and

environmental contamination. The following is a general procedure for cleaning up a solid 4-
Mercaptopyridine spill.

1. Immediate Actions:

Alert personnel in the immediate area of the spill.
Evacuate the area if the spill is large or if there is a risk of airborne dust.
Ensure the area is well-ventilated, preferably within a chemical fume hood.

2. Don Appropriate PPE:
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At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles. For larger
spills, respiratory protection may be necessary.

3. Contain the Spill:

Prevent the spread of the solid material.

4. Absorb and Collect:

Carefully sweep or vacuum the solid material. Avoid generating dust.
Place the collected material into a suitable, labeled, and sealed container for hazardous
waste disposal.

5. Decontaminate the Area:

Wipe the spill area with a damp cloth or paper towels.
Wash the area with soap and water.
Collect all cleaning materials in a sealed bag for hazardous waste disposal.

6. Waste Disposal:

Dispose of the sealed container and cleaning materials as hazardous chemical waste in
accordance with local, state, and federal regulations.

7. Reporting:

Report the spill to the laboratory supervisor and the institutional Environmental Health and
Safety (EHS) office.

First Aid Measures
In case of exposure to 4-Mercaptopyridine, immediate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[1]

Storage and Incompatibility
Proper storage of 4-Mercaptopyridine is essential to maintain its integrity and prevent

hazardous reactions.

Storage Conditions:

Store in a tightly closed container.[1][3]

Keep in a cool, dry, and well-ventilated area.[1]

Some suppliers recommend long-term storage at 2-8°C.

Store locked up.[1]

Incompatible Materials:

Strong oxidizing agents.[3]
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Strong bases.[3]

Fire Fighting Measures
While 4-Mercaptopyridine is not flammable, it is important to be prepared for its involvement

in a fire.

Suitable Extinguishing Media:

Water spray

Carbon dioxide (CO2)

Dry chemical

Chemical foam[3]

Hazardous Combustion Products:

Nitrogen oxides (NOx)

Carbon monoxide (CO)

Carbon dioxide (CO2)

Sulfur oxides[3]

Firefighter Protection:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Logical Workflow for Safe Handling of 4-
Mercaptopyridine
The following diagram illustrates the logical workflow for ensuring the safe handling of 4-
Mercaptopyridine, from initial hazard assessment to emergency response.
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Start: Handling 4-Mercaptopyridine

Hazard Identification
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Risk Assessment
- Evaluate quantity and procedure

- Identify potential exposure scenarios

Implement Control Measures

Engineering Controls
- Chemical Fume Hood

- Proper Ventilation

Primary

Administrative Controls
- Standard Operating Procedures (SOPs)

- Training

Secondary

Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Tertiary

Safe Handling and Storage
- Use in designated areas

- Store in a cool, dry, well-ventilated place
- Keep container tightly closed

Emergency Preparedness

Waste Disposal
- Collect in labeled, sealed container

- Dispose as hazardous waste

Spill Response
- Evacuate and alert others

- Use spill kit
- Decontaminate

If Spill

First Aid Measures
- Eye Wash

- Safety Shower
- Seek medical attention

If Exposure

Contaminated materials

End: Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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